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Compound of Interest

Compound Name: 3-Dimethylamino-1-propanol

Cat. No.: B049565 Get Quote

An In-depth Technical Guide to 3-Dimethylamino-1-propanol

Introduction
3-Dimethylamino-1-propanol, also known as N,N-Dimethyl-3-aminopropanol, is a versatile

bifunctional organic compound belonging to the amino alcohol class. Its structure contains both

a tertiary amine and a primary alcohol functional group, which imparts basic, nucleophilic, and

reactive properties.[1] This dual functionality makes it a valuable intermediate and building

block in a wide range of chemical syntheses.[1][2] It serves as an important raw material in the

production of pharmaceuticals, agrochemicals, and dyestuffs.[2][3][4][5] This document

provides a comprehensive overview of its physical and chemical properties, synthesis

protocols, and applications, tailored for researchers, scientists, and professionals in drug

development.

Physical and Chemical Properties
3-Dimethylamino-1-propanol is a colorless to pale yellow liquid at room temperature.[2][6] It

is stable under normal conditions but is flammable and sensitive to air.[2][7] It is incompatible

with strong oxidizing agents and acids.[7][8]

Table 1: Physical Properties of 3-Dimethylamino-1-
propanol
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Property Value Source(s)

Molecular Formula C₅H₁₃NO [3][7]

Molecular Weight 103.16 g/mol [7][9]

Appearance Clear colorless to yellow liquid [2][7]

Density 0.872 g/mL at 25 °C [2][10]

Boiling Point 163-164 °C [2]

Melting Point -35 °C [2][7]

Flash Point 41 °C (105.8 °F) - closed cup [11]

Refractive Index (n20/D) 1.436 [10]

Vapor Pressure 1.56 hPa at 20 °C [3][10]

Water Solubility Miscible [2][7]

logP (Octanol/Water) -0.06960 [12]

pKa (Basic) 9.3 [9]

Table 2: Chemical Identifiers
Identifier Value Source(s)

CAS Number 3179-63-3 [3][7]

EINECS Number 221-659-2 [7][12]

InChI Key
PYSGFFTXMUWEOT-

UHFFFAOYSA-N
[7][9]

SMILES CN(C)CCCO [9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Dimethylamino-1-
propanol. Key spectral information is available from various sources.
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¹H NMR & ¹³C NMR: Proton and Carbon NMR spectra are available for structural elucidation.

[9][12][13]

Infrared (IR) Spectroscopy: IR spectra, available for both liquid film and CCl₄ solution, show

characteristic peaks for O-H and C-N bonds.[9][12]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for

determining the molecular weight and fragmentation pattern.[9][12]

Experimental Protocols
Synthesis of 3-Dimethylamino-1-propanol via Michael
Addition and Hydrogenation
A prevalent industrial method for synthesizing 3-Dimethylamino-1-propanol involves a two-

step process: the Michael addition of dimethylamine to acrolein, followed by the hydrogenation

of the resulting intermediate.[1] The following protocol is based on a patented industrial

process.[14]

Step 1: Formation of 3-(Dimethylamino)propanal Intermediate

Apparatus: A 270 ml autoclave equipped with cooling and stirring capabilities.

Reagents:

Dimethylamine: 67.6 g (1.5 mol)

Acrolein: 16.8 g (0.3 mol)

Procedure:

Charge the autoclave with 67.6 g of dimethylamine.

While cooling the autoclave to 4°C, pump in 16.8 g of acrolein over a period of 60 minutes.

After the addition is complete, continue stirring the mixture for an additional 15 minutes at

4°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-1-propanol
https://wap.guidechem.com/dictionary/en/3179-63-3.html
https://www.chemicalbook.com/SpectrumEN_3179-63-3_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-1-propanol
https://wap.guidechem.com/dictionary/en/3179-63-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-1-propanol
https://wap.guidechem.com/dictionary/en/3179-63-3.html
https://www.benchchem.com/product/b049565?utm_src=pdf-body
https://www.benchchem.com/product/b049565?utm_src=pdf-body
https://www.benchchem.com/product/b049565
https://www.chemicalbook.com/synthesis/3-dimethylamino-1-propanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction progress can be monitored by gas chromatography to confirm the formation

of the enamine intermediate and full conversion of acrolein.[14]

Step 2: Hydrogenation to 3-Dimethylamino-1-propanol

Apparatus: A second 270 ml high-pressure autoclave suitable for hydrogenation, connected

to the first autoclave.

Reagents:

Raney Cobalt (Ra-Co) catalyst (THF-washed): 1.8 g

Ammonia (NH₃): 51.0 g (3.0 mol)

Water: 10.8 g (0.6 mol)

Hydrogen (H₂) gas

Procedure:

Charge the second high-pressure autoclave with 1.8 g of Ra-Co catalyst, 51.0 g of

ammonia, and 10.8 g of water.

Transfer the contents from the first autoclave into the second autoclave by injecting

hydrogen.

Heat the second autoclave to 80°C.

Pressurize the autoclave with hydrogen to 60 bar.

Maintain the hydrogenation reaction for 2 hours, adding hydrogen as needed to maintain

the pressure.

After 2 hours, cool the reactor and vent the pressure.

Analyze the product mixture by gas chromatography to determine the yield of 3-
Dimethylamino-1-propanol.[14]
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Applications in Drug Development and Organic
Synthesis
3-Dimethylamino-1-propanol is a key intermediate in the synthesis of various Active

Pharmaceutical Ingredients (APIs).[2][5] Its bifunctional nature allows it to be a versatile

precursor for complex molecular architectures.[1][15]

Chlorpromazine Synthesis: It is used in the production of chlorpromazine, a phenothiazine-

class antipsychotic drug used to treat schizophrenia and other mental illnesses.[6]

Chlorpromazine acts as an antagonist of central dopamine receptors.[6]

Duloxetine Synthesis: A chiral derivative, (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol, is a

crucial intermediate in the synthesis of the antidepressant duloxetine.[1][15]

Other Pharmaceuticals: It serves as a building block for other drugs, including certain

antihistamines and local anesthetics.[2]

Organic Synthesis: The tertiary amine group provides basic and nucleophilic properties,

making it useful as a catalyst or reagent in reactions like Michael additions and Mannich

reactions.[1][15]

Visualizations
Logical Relationship in Pharmaceutical Synthesis
The following diagram illustrates the role of 3-Dimethylamino-1-propanol as a key

intermediate in the synthesis of the antipsychotic drug Chlorpromazine.
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Starting Materials

Synthetic Steps

Final Product

2-Chlorophenothiazine

Condensation

3-Dimethylamino-1-propanol

Chlorination

3-chloro-N,N-dimethylpropan-1-amine

Intermediate

Chlorpromazine

2. NaNH₂

Click to download full resolution via product page

Caption: Synthesis pathway of Chlorpromazine from 3-Dimethylamino-1-propanol.

Safety and Handling
3-Dimethylamino-1-propanol is a hazardous chemical that requires careful handling. It is a

flammable liquid and vapor.[9][11][16] It is harmful if swallowed and causes severe skin burns

and eye damage.[9][16]

Table 3: GHS Hazard Information
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Category Code Description

Pictograms 🔥, corrosive, health hazard GHS02, GHS05, GHS07

Signal Word Danger [9][11]

Hazard Statements H226
Flammable liquid and vapor.[9]

[11]

H302 Harmful if swallowed.[9][11]

H314
Causes severe skin burns and

eye damage.[9][11]

Precautionary Statements P210

Keep away from heat, sparks,

open flames, and hot surfaces.

— No smoking.[11]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[11]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[11]

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[11]

Handling and Storage: Store in a cool, dry, well-ventilated area away from incompatible

substances and sources of ignition.[8][17] Keep containers tightly closed.[17] Use spark-proof

tools and explosion-proof equipment.[17] Ground and bond containers when transferring

material.[17]
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Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, protective gloves, and protective clothing to prevent skin and eye contact.[17]

Use a NIOSH-approved respirator when necessary.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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